Cas no 1699030-74-4 (7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide)

• Product Name: 7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide
• CAS No: 1699030-74-4
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6510619
• PubChem ID: 136709794
• Update Time: 2025-07-19

7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide
• EN300-1118609
• 1699030-74-4
• 7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide

• Inchi： 1S/C10H16N4O/c1-3-8-6(2)5-12-9-4-7(10(11)15)13-14(8)9/h4,6,8,12H,3,5H2,1-2H3,(H2,11,15)
• InChI Key： XYVWQASVIMALRT-UHFFFAOYSA-N
• SMILES： O=C(C1C=C2NCC(C)C(CC)N2N=1)N

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide

Introduction to 7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide (CAS No. 1699030-74-4)

7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide, identified by its CAS number 1699030-74-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazoloapyrimidine class, a scaffold that has been extensively studied for its pharmacological relevance. The presence of both pyrazole and pyrimidine rings in its structure contributes to its complex binding interactions with biological targets, making it a promising candidate for drug discovery.

The 7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide molecule exhibits a distinct chemical profile characterized by its fused bicyclic system and functional groups that enhance its solubility and bioavailability. The ethyl and methyl substituents at specific positions on the ring system play a crucial role in modulating its pharmacokinetic properties. This compound’s ability to interact with various biological receptors has led to its investigation in multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such heterocyclic compounds with greater accuracy. Studies have demonstrated that the pyrazolo1,5-apyrimidine core can serve as a versatile pharmacophore, capable of modulating enzyme activity and receptor binding. The 2-carboxamide functional group further enhances the compound’s potential by providing a site for hydrogen bonding interactions with biological targets. These interactions are critical for achieving high selectivity and efficacy in drug development.

In the realm of oncology research, the 7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide has been explored for its ability to inhibit key enzymes involved in tumor growth and progression. Preclinical studies have indicated that this compound can disrupt signaling pathways such as MAPK and PI3K/Akt, which are commonly overactive in various cancers. The structural flexibility of the molecule allows it to mimic natural substrates or inhibitors of these enzymes, thereby blocking their activity and potentially reversing tumor growth.

The synthesis of 7-ethyl-6-methyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been developed to streamline the process while maintaining the integrity of the heterocyclic core. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex ring system efficiently. These synthetic strategies are essential for producing sufficient quantities of the compound for further biological evaluation.

Beyond oncology, the CAS No. 1699030-74-4 compound has shown promise in treating inflammatory diseases by modulating cytokine production and immune cell function. In vitro studies have revealed that it can inhibit the release of pro-inflammatory cytokines such as TNF-alpha and IL-beta by interacting with specific transcription factors. This anti-inflammatory activity makes it a candidate for developing novel therapeutics targeting chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The central nervous system (CNS) is another area where 7-ethyl-6-methyl-pyrazolo1,5-apryimidine derivatives have been extensively studied. Research suggests that this class of compounds can interact with neurotransmitter receptors involved in mood regulation and cognitive function. The 2-carboxamide moiety facilitates penetration across the blood-brain barrier (BBB), which is crucial for CNS drug delivery. By modulating receptor activity without significant side effects at off-target sites, this compound could offer new treatments for neurological disorders such as depression and Alzheimer’s disease.

One of the most compelling aspects of CAS No 1699030 74 4 is its potential for structural diversification through medicinal chemistry modifications. Researchers can systematically alter substituents on the pyrazole and pyrimidine rings to fine-tune pharmacological properties such as potency, selectivity, solubility, and metabolic stability*. This flexibility allows for rapid optimization during drug discovery programs aimed at identifying lead compounds with optimal therapeutic profiles*. *Pharmacokinetic Optimization*: The ethyl group at position 7 enhances lipophilicity while minimizing toxicity*, whereas introduction* of halogen atoms into position 6 can improve binding affinity* without compromising safety*. Additionally*, modifications* near C2 (the carboxamide position) allow tuning* solubility* while maintaining efficacy*. Such fine-tuning ensures that final candidates exhibit desirable ADME properties*. *Computational Modeling*: Modern computational approaches including molecular docking*, molecular dynamics simulations*, QSAR modeling*, virtual screening*, have accelerated discovery* significantly*. These tools enable prediction*of interaction modes*, binding energies*, metabolic pathways*,and potential liabilities* before experimental validation*. Such efficiency reduces attrition rates* during late-stage development*. *Synthetic Accessibility*: Advances in flow chemistry*, continuous manufacturing*,and green chemistry principles*have made synthesizing complex heterocycles more efficient*. Automated platforms enable rapid library synthesis*for high-throughput screening*. Coupled with biocatalysis techniques*, these innovations reduce costs while maintaining quality standards*. Sustainable practices align with global regulatory expectations*. *Bridging Bench-to-Bedside*: Preclinical data increasingly supports translation from basic research*to clinical trials*. Phase I studies demonstrate safety profiles*, while Phase II evaluates efficacy against target diseases*. Positive results pave way for larger Phase III trials which ultimately determine market viability*. Regulatory agencies favor compounds showing robust mechanism-of-action evidence combined with favorable pharmacokinetics data. Future directions include exploring combination therapies where this scaffold acts synergistically with existing treatments*. Nanotechnology delivery systems could enhance bioavailability or targeted release within tissues*. Combination approaches addressing multiple disease pathways promise more comprehensive management strategies than single-agent regimens alone.